Cas no 76424-47-0 (5-propyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-propyl-1H-pyrazole-3-carboxylic acid
• CAS No: 76424-47-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD02169458
• CID: 561299
• PubChem ID: 329775235
• Update Time: 2025-09-20

5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Propyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 5-propyl-
• 5-propyl-1H-pyrazole-3-carboxylic acid
• 5-Propyl-2H-pyrazole-3-carboxylic acid
• 3-n-propyl-1H-pyrazole-5-carboxylic acid
• 3-n-propyl-1H-pyrazolo-5-carboxylic acid
• 3-Propyl-1H-5-pyrazole Carboxylic Acid
• 3-propyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• SCHEMBL1092
• QYPSYPPSHXDFLV-UHFFFAOYSA-N
• F16166
• A838697
• 76424-47-0
• AKOS000646963
• PD182670
• HMS1697E16
• CHEMBL237788
• BDBM50220850
• FT-0691105
• MS-2036
• 1H-Pyrazole-3-carboxylic acid, 5-propyl-
• EN300-28546
• Oprea1_206890
• SY167761
• MFCD02169458
• CS-0152421
• Z89264925
• DTXSID20350296
• RB4C9X44RN
• 3-Propyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• BDA42447
• BB 0254140
• AKOS000136076
• BBL031087
• STL244838
• 3-Propyl-1H-pyrazole-5-carboxylicacid

• MDL： MFCD02169458
• Inchi： 1S/C7H10N2O2/c1-2-3-5-4-6(7(10)11)9-8-5/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： QYPSYPPSHXDFLV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CCC)NN=1)=O

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 383.1°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.562
• PSA: 65.98000
• LogP: 1.06040
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-propyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives